Cas no 1704559-40-9 (4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1704559-40-9
• MF: C₁₆H₁₅F₂NOS₂
• MW: 339.423208475113
• CID: 5365965
• PubChem ID: 90632687
• Update Time: 2025-06-15

4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (2,6-Difluorophenyl)[tetrahydro-7-(2-thienyl)-1,4-thiazepin-4(5H)-yl]methanone
• F6481-4155
• (2,6-difluorophenyl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone
• AKOS025106154
• 4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane
• (2,6-difluorophenyl)-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• 1704559-40-9

• Inchi： 1S/C16H15F2NOS2/c17-11-3-1-4-12(18)15(11)16(20)19-7-6-14(22-10-8-19)13-5-2-9-21-13/h1-5,9,14H,6-8,10H2
• InChI Key： WMKUUULCSINFMV-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C(=CC=CC=2F)F)=O)CCC1C1=CC=CS1

Computed Properties

• Exact Mass: 339.05631277g/mol
• Monoisotopic Mass: 339.05631277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane

Professional Introduction to Compound with CAS No. 1704559-40-9 and Product Name: 4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane

The compound with the CAS number 1704559-40-9 and the product name 4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both difluorobenzoyl and thiophen-2-yl substituents in its framework suggests a unique set of chemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 1,4-thiazepane core is a well-known scaffold in medicinal chemistry, known for its ability to interact with biological targets in a highly specific manner. This particular derivative, 4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane, combines the structural benefits of thiazepane with the electronic and steric effects provided by the difluorobenzoyl and thiophen-2-yl groups. Such combinations are often exploited to enhance binding affinity and selectivity towards biological receptors.

The difluorobenzoyl moiety is particularly noteworthy due to its ability to modulate electronic properties through fluorine substitution. Fluorine atoms are known to increase metabolic stability and lipophilicity, which are critical factors in drug design. In this context, the 4-(2,6-difluorobenzoyl) substituent in 4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane likely contributes to improved pharmacokinetic profiles. This feature is increasingly important in modern drug development, where optimizing bioavailability and reducing off-target effects are paramount.

The incorporation of the thiophen-2-yl group further enhances the complexity of this molecule. Thiophene derivatives are widely recognized for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The aromatic nature of thiophene provides a stable platform for further functionalization, allowing for the creation of highly tailored compounds. In 4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane, the interaction between the thiophene ring and the thiazepane core may lead to novel binding interactions with biological targets.

Current research in medicinal chemistry increasingly emphasizes the use of structure-based drug design approaches. Computational methods such as molecular docking and quantum mechanical calculations are routinely employed to predict how small molecules like 4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane will interact with their intended targets. These computational tools have enabled researchers to identify promising candidates more efficiently than traditional trial-and-error methods. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health.

The synthesis of complex molecules like 4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane requires meticulous planning and expertise in organic chemistry. The introduction of multiple functional groups necessitates careful consideration of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such intricate structures with greater ease than in previous decades. Techniques such as cross-coupling reactions and palladium catalysis have been particularly instrumental in building heterocyclic frameworks like thiazepane derivatives.

In conclusion, the compound with CAS number 1704559-40-9 and its product name 4-(2,6-difluorobenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic potential.